Cas no 1482548-96-8 (2-(2-methoxy-2-methylpropyl)-2-methyloxirane)
2-(2-methoxy-2-methylpropyl)-2-methyloxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-methoxy-2-methylpropyl)-2-methyloxirane
- Oxirane, 2-(2-methoxy-2-methylpropyl)-2-methyl-
- AKOS012067983
- 1482548-96-8
- EN300-1869152
-
- Inchi: 1S/C8H16O2/c1-7(2,9-4)5-8(3)6-10-8/h5-6H2,1-4H3
- InChI Key: OEHVELJJTGDKSV-UHFFFAOYSA-N
- SMILES: O1CC1(CC(OC)(C)C)C
Computed Properties
- Exact Mass: 144.115029749g/mol
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 21.8Ų
Experimental Properties
- Density: 0.923±0.06 g/cm3(Predicted)
- Boiling Point: 147.7±8.0 °C(Predicted)
2-(2-methoxy-2-methylpropyl)-2-methyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869152-1g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-5g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 5g |
$2028.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-10g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 10g |
$3007.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-0.05g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-0.1g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-0.25g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-0.5g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-1.0g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1869152-2.5g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1869152-5.0g |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane |
1482548-96-8 | 5g |
$2858.0 | 2023-06-02 |
2-(2-methoxy-2-methylpropyl)-2-methyloxirane Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(2-methoxy-2-methylpropyl)-2-methyloxirane
Introduction to CAS No. 1482548-96-8: 2-(2-Methoxy-2-Methylpropyl)-2-Methyloxirane
CAS No. 1482548-96-8, also known as 2-(2-Methoxy-2-Methylpropyl)-2-Methyloxirane, is a versatile organic compound with significant applications in various industries, particularly in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound is a derivative of oxirane (ethylene oxide), a three-membered cyclic ether with unique reactivity due to its strained ring structure. The presence of the methoxy and methyl substituents on the oxirane ring further enhances its chemical properties, making it an attractive molecule for synthetic transformations.
Recent advancements in synthetic chemistry have highlighted the importance of oxiranes as key intermediates in the synthesis of complex molecules. The methoxy group in CAS No. 1482548-96-8 plays a crucial role in stabilizing the oxirane ring through electron-donating effects, which influences its reactivity in various reactions such as nucleophilic opening reactions. These reactions are pivotal in the construction of biologically active compounds, including antibiotics, antiviral agents, and anticancer drugs.
The structure of CAS No. 1482548-96-8 consists of a central oxirane ring substituted with a methoxy group and two methyl groups at the second position of the ring. This substitution pattern imparts steric hindrance, which can be advantageous in controlling the regioselectivity of reactions involving this compound. For instance, studies have shown that the steric bulk around the oxirane ring can direct nucleophilic attacks to specific positions, thereby enabling the synthesis of enantiomerically enriched compounds.
One of the most notable applications of CAS No. 1482548-96-8 is its use as an intermediate in the synthesis of β-lactam antibiotics, such as penicillins and cephalosporins. The oxirane ring serves as a valuable building block for constructing these antibiotics' core structures, which are essential for their antibacterial activity. Recent research has focused on optimizing the synthesis pathways involving this compound to enhance yield and reduce production costs.
In addition to its role in pharmaceuticals, CAS No. 1482548-96-8 has found applications in agrochemicals, particularly in the development of herbicides and insecticides. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing bioactive molecules with specific modes of action against pests and weeds.
From an environmental standpoint, researchers have explored the biodegradation pathways of CAS No. 1482548-96-8 to assess its impact on ecosystems. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through epoxide-hydrolyzing enzymes, leading to the formation of less toxic byproducts.
In conclusion, CAS No. 1482548-96-8: 2-(2-Methoxy-2-Methylpropyl)-2-Methyloxirane is a vital compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an indispensable intermediate in synthetic chemistry. As research continues to uncover new synthetic pathways and applications for this compound, its significance in drug discovery and agrochemical development is expected to grow further.
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